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Compound of Interest

Compound Name: Enteromycin

Cat. No.: B14764351 Get Quote

An in-depth exploration of the chemical structure, properties, and biological activity of the

antibiotic enteromycin.

This technical guide provides a comprehensive overview of enteromycin, a nitro-containing

antibiotic produced by Streptomyces species. It is intended for researchers, scientists, and drug

development professionals interested in the chemical and biological characteristics of this

compound. This document details its chemical structure, summarizes its physicochemical and

biological properties in tabular format, outlines key experimental protocols, and visualizes its

biosynthetic and proposed mechanism of action pathways.

Chemical Structure and Identification
Enteromycin is a unique natural product featuring an aci-nitro group, a structural motif that is

key to its biological activity.

Molecular Structure:

Figure 1: Chemical structure of Enteromycin.

Physicochemical and Biological Properties
The key chemical and biological properties of enteromycin are summarized below.

Table 1: Physicochemical Properties of Enteromycin
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Property Value Reference

Molecular Formula C₆H₈N₂O₅ [1]

Molecular Weight 188.14 g/mol [1]

IUPAC Name

2-[[(E)-2-

carboxyethenyl]amino]-N-

methoxy-2-oxoethanimine

oxide

[1]

CAS Number 3552-16-7 [1]

Appearance Light yellow acicular crystals [2]

pKa 4.3 [3]

UV Maxima (in Methanol) 230, 275, 298 nm [3]

Solubility
Sparingly soluble in water and

other solvents.
[3]

Stability
Unstable to heat, acid, and

alkali.
[3]

Table 2: Antibacterial Spectrum of Enteromycin (Qualitative)

Bacterial Type Activity Reference

Gram-positive bacteria Active [2]

Gram-negative bacteria Active [2]

Note: Specific Minimum Inhibitory Concentration (MIC) values for enteromycin against a range

of bacteria are not readily available in the reviewed literature. The antibacterial activity is noted

as a general property.

Experimental Protocols
This section outlines the general methodologies for key experiments related to the study of

enteromycin.
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Isolation and Purification of Enteromycin from
Streptomyces
The following is a generalized protocol for the isolation and purification of enteromycin from a

culture of a producing Streptomyces strain, such as Streptomyces albireticuli.[2]

Isolation and Purification Workflow

1. Fermentation:
Culture Streptomyces albireticuli in a suitable broth medium.

2. Centrifugation:
Separate the mycelium from the culture broth.

3. Extraction:
Extract the supernatant with a suitable organic solvent (e.g., ethyl acetate).

4. Concentration:
Concentrate the organic extract under reduced pressure.

5. Chromatographic Purification:
Purify the crude extract using column chromatography (e.g., silica gel).

6. Crystallization:
Crystallize the purified enteromycin from a suitable solvent (e.g., methanol).

7. Characterization:
Confirm the identity and purity of enteromycin using spectroscopic methods (NMR, MS, UV-Vis).

Click to download full resolution via product page

Figure 2: General workflow for the isolation and purification of enteromycin.

Determination of Minimum Inhibitory Concentration
(MIC)
The broth microdilution method is a standard procedure to determine the MIC of an antibiotic

against a specific bacterium.
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Protocol:

Prepare a stock solution of enteromycin in a suitable solvent.

Perform serial two-fold dilutions of the enteromycin stock solution in a 96-well microtiter

plate containing Mueller-Hinton broth (or another appropriate growth medium).

Prepare a standardized bacterial inoculum (approximately 5 x 10^5 CFU/mL).

Inoculate each well of the microtiter plate with the bacterial suspension. Include a positive

control (broth with bacteria, no antibiotic) and a negative control (broth only).

Incubate the plate at the optimal temperature for the test bacterium (e.g., 37°C) for 18-24

hours.

Determine the MIC by visual inspection. The MIC is the lowest concentration of enteromycin
that completely inhibits visible bacterial growth.

Biosynthetic Pathway
The biosynthesis of enteromycin in Streptomyces is thought to involve the condensation of

precursors derived from glycine and aspartic acid.
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Proposed Biosynthetic Pathway of Enteromycin
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Proposed Mechanism of Action of Enteromycin

Enteromycin enters
bacterial cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Enteromycin: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14764351#enteromycin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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